Cas no 478046-19-4 (2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole)

• Product Name: 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole
• CAS No: 478046-19-4
• MF: C₁₆H₁₂ClFN₂S
• MW: 318.796284675598
• CID: 5700886
• PubChem ID: 1477523
• Update Time: 2025-10-23

2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-FLUOROBENZYL 1-PHENYL-1H-IMIDAZOL-2-YL SULFIDE
• 2-[(2-CHLORO-6-FLUOROBENZYL)SULFANYL]-1-PHENYL-1H-IMIDAZOLE
• 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole
• 1H-Imidazole, 2-[[(2-chloro-6-fluorophenyl)methyl]thio]-1-phenyl-
• AKOS005093093
• 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1-phenylimidazole
• 478046-19-4
• 4R-0054

• Inchi： 1S/C16H12ClFN2S/c17-14-7-4-8-15(18)13(14)11-21-16-19-9-10-20(16)12-5-2-1-3-6-12/h1-10H,11H2
• InChI Key： KMMLEPLHBVLJNA-UHFFFAOYSA-N
• SMILES： C1(SCC2=C(F)C=CC=C2Cl)N(C2=CC=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 318.0393754g/mol
• Monoisotopic Mass: 318.0393754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 478.0±55.0 °C(Predicted)
• pka: 2.81±0.10(Predicted)

Additional information on 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole

Research Brief on 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole (CAS: 478046-19-4): Recent Advances and Applications

The compound 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole (CAS: 478046-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights. The compound's unique structural features, including the imidazole core and the substituted phenyl groups, make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

Recent studies have highlighted the role of 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole as a potent inhibitor of certain kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the activity of a key enzyme involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. The compound's ability to modulate enzyme activity through covalent binding to the active site has been elucidated using X-ray crystallography and molecular docking simulations, providing a structural basis for its inhibitory effects.

In addition to its enzymatic inhibition properties, 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole has shown promise in oncology research. Preclinical studies have revealed its anti-proliferative effects on certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's mechanism of action appears to involve the disruption of cellular redox balance, leading to oxidative stress and apoptosis in malignant cells. These findings, published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential as a lead molecule for developing novel anticancer agents.

The synthetic pathways for 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole have also been optimized in recent years. A 2023 report in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which employs a one-pot reaction strategy with improved yield and purity. This advancement is critical for facilitating further pharmacological evaluations and potential large-scale production. Moreover, the compound's stability and pharmacokinetic properties have been investigated, with results indicating favorable oral bioavailability and metabolic stability in rodent models.

Despite these promising developments, challenges remain in the clinical translation of 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole. Issues such as off-target effects and potential toxicity profiles need to be addressed through rigorous preclinical testing. Future research directions may include structural modifications to enhance selectivity and reduce adverse effects, as well as combination studies with existing therapeutics to evaluate synergistic effects. Collaborative efforts between academic and industrial researchers will be essential to advance this compound toward clinical trials.

In conclusion, 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole (CAS: 478046-19-4) represents a versatile scaffold with significant potential in drug discovery. Its dual role as an enzyme inhibitor and anticancer agent highlights its broad applicability, while recent synthetic and mechanistic studies provide a solid foundation for further development. Continued research into its biological targets and optimization of its pharmacological properties will be crucial for realizing its therapeutic potential.